molecular formula C7H10N2S B8810140 4-Cyclobutyl-1,3-thiazol-2-amine

4-Cyclobutyl-1,3-thiazol-2-amine

Cat. No.: B8810140
M. Wt: 154.24 g/mol
InChI Key: QCOWZNYRWUSFPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Cyclobutyl-1,3-thiazol-2-amine is a useful research compound. Its molecular formula is C7H10N2S and its molecular weight is 154.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H10N2S

Molecular Weight

154.24 g/mol

IUPAC Name

4-cyclobutyl-1,3-thiazol-2-amine

InChI

InChI=1S/C7H10N2S/c8-7-9-6(4-10-7)5-2-1-3-5/h4-5H,1-3H2,(H2,8,9)

InChI Key

QCOWZNYRWUSFPN-UHFFFAOYSA-N

Canonical SMILES

C1CC(C1)C2=CSC(=N2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Thiourea (2.3 g, 30.0 mmol) was dissolved in ethanol (100 ml), added with 2-bromo-1-cyclobutyl-1-ethanone synthesized in the same manner as in Example 1, (E), and then heated to 100° C. The reaction solution was stirred for 1 hour, then returned to room temperature, neutralized with saturated sodium hydrogencarbonate and extracted with chloroform. The collected organic layer was washed with saturated brine, dried over magnesium sulfate and then concentrated under reduced pressure. The title compound was obtained as the residue without purification as a brown oily substance (5.4 g, 100%).
Quantity
2.3 g
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reactant
Reaction Step One
Quantity
100 mL
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solvent
Reaction Step One
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0 (± 1) mol
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Reaction Step Two
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0 (± 1) mol
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